![molecular formula C17H18ClN3O4S B3467915 1-(4-chlorobenzyl)-4-[(4-nitrophenyl)sulfonyl]piperazine](/img/structure/B3467915.png)
1-(4-chlorobenzyl)-4-[(4-nitrophenyl)sulfonyl]piperazine
Overview
Description
1-(4-chlorobenzyl)-4-[(4-nitrophenyl)sulfonyl]piperazine, also known as NBQX, is a competitive antagonist of AMPA and kainate receptors in the brain. It is a synthetic compound that has been extensively studied for its potential therapeutic applications in neurological disorders.
Mechanism of Action
1-(4-chlorobenzyl)-4-[(4-nitrophenyl)sulfonyl]piperazine acts as a competitive antagonist of AMPA and kainate receptors in the brain. By blocking these receptors, it reduces the excitatory neurotransmission that is responsible for many neurological disorders.
Biochemical and physiological effects:
This compound has been shown to reduce seizure activity in animal models of epilepsy. It also has neuroprotective effects in models of stroke and neurodegenerative diseases. However, it can also have negative effects on learning and memory in some studies.
Advantages and Limitations for Lab Experiments
1-(4-chlorobenzyl)-4-[(4-nitrophenyl)sulfonyl]piperazine is a widely used and well-characterized compound that can be easily synthesized and purified. It has a known mechanism of action and can be used to selectively block AMPA and kainate receptors. However, it can have off-target effects on other receptors and can be toxic at high concentrations.
Future Directions
1. Investigating the potential therapeutic applications of 1-(4-chlorobenzyl)-4-[(4-nitrophenyl)sulfonyl]piperazine in other neurological disorders such as traumatic brain injury and multiple sclerosis.
2. Developing more selective and potent AMPA and kainate receptor antagonists.
3. Studying the long-term effects of this compound on learning and memory.
4. Investigating the effects of this compound on other neurotransmitter systems in the brain.
5. Developing new methods for delivering this compound to the brain for therapeutic applications.
Scientific Research Applications
1-(4-chlorobenzyl)-4-[(4-nitrophenyl)sulfonyl]piperazine has been used in numerous scientific studies to investigate the role of AMPA and kainate receptors in neurological disorders such as epilepsy, stroke, and neurodegenerative diseases. It has also been studied for its potential therapeutic applications in these disorders.
properties
IUPAC Name |
1-[(4-chlorophenyl)methyl]-4-(4-nitrophenyl)sulfonylpiperazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClN3O4S/c18-15-3-1-14(2-4-15)13-19-9-11-20(12-10-19)26(24,25)17-7-5-16(6-8-17)21(22)23/h1-8H,9-13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MBTIKNSQSFVODJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=C(C=C2)Cl)S(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClN3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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